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Compound of Interest

Compound Name: Golotimod

Cat. No.: B1684319 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Golotimod (also known as SCV-07) is a synthetic dipeptide with immunomodulatory,

antimicrobial, and antineoplastic properties[1]. Its mechanism of action involves the inhibition of

STAT3 signaling, a key pathway in cell growth, survival, and immune response[2][3][4]. Proper

preparation of a sterile, accurate stock solution is the first critical step for in vitro studies

investigating its biological effects. This document provides a detailed protocol for preparing a

Golotimod stock solution for use in cell culture applications, along with relevant

physicochemical data and an overview of its signaling pathway.

Physicochemical Properties of Golotimod
A summary of the key physicochemical properties of Golotimod and its hydrochloride salt is

presented below. These values are essential for accurate stock solution calculations.
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Property
Golotimod (Free
Base)

Golotimod
Hydrochloride

Citation

Synonyms
SCV-07, γ-D-glutamyl-

L-tryptophan
SCV-07 Hydrochloride [2][3][4]

Molecular Formula C₁₆H₁₉N₃O₅ C₁₆H₂₀ClN₃O₅ [1][3]

Molecular Weight 333.34 g/mol 369.8 g/mol [1][2][3][5]

CAS Number 229305-39-9 1029401-59-9 [2][3]

Appearance
White to off-white

powder

White to off-white

powder
N/A

Solubility (in H₂O)
100 mg/mL (300.00

mM)

120 mg/mL (324.5

mM)
[2][3]

Experimental Protocol: Stock Solution Preparation
This protocol details the steps to prepare a 100 mM stock solution of Golotimod (free base) in

sterile water. Calculations should be adjusted based on the specific form of the compound

(e.g., hydrochloride salt) and the desired final concentration.

2.1. Materials and Equipment

Golotimod powder (free base)

Sterile, nuclease-free water (e.g., cell culture grade or WFI)

Calibrated analytical balance

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Sonicator bath
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Sterile syringe filters (0.22 µm pore size)

Sterile microcentrifuge tubes or cryovials for aliquoting

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

2.2. Workflow for Stock Solution Preparation
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1. Weigh Golotimod Powder

2. Dissolve in Sterile Water

3. Sonicate to Aid Dissolution

4. Sterile Filter (0.22 µm)

5. Aliquot into Sterile Tubes

6. Store at -80°C
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Caption: Workflow for preparing Golotimod stock solution.

2.3. Step-by-Step Procedure
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Calculation: To prepare a 100 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) × 100 mmol/L × 333.34 g/mol × (1 mg / 1000 µg) × (1 L

/ 1000 mL)

Example for 10 mL: Mass = 10 mL × 0.1 mol/L × 333.34 g/mol = 0.33334 g = 333.34 mg

Note: It is often more practical to weigh a specific mass (e.g., 10 mg) and calculate the

required solvent volume. For 10 mg of Golotimod (MW: 333.34) to make a 100 mM stock:

Volume (µL) = (10 mg / 333.34 g/mol ) / (0.1 mol/L) * 1,000,000 = 299.99 µL

Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh the

calculated amount of Golotimod powder and place it into a sterile conical tube.

Dissolution: Using a sterile pipette, add the calculated volume of sterile, nuclease-free water

to the conical tube containing the powder. Vortex thoroughly for 1-2 minutes.

Sonication: To ensure complete dissolution, sonicate the solution in a bath sonicator.[2][3]

Intermittent vortexing may be required. Visually inspect the solution to ensure no particulates

are present.

Sterilization: Draw the solution into a sterile syringe. Attach a 0.22 µm sterile syringe filter

and dispense the solution into a new sterile conical tube. This step is crucial for removing

any potential microbial contamination before use in cell culture.[6]

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense

the sterile stock solution into smaller, single-use volumes in sterile cryovials or

microcentrifuge tubes.[7]

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store them immediately at the recommended temperature.

Storage and Stability
Proper storage is essential to maintain the activity and integrity of Golotimod.
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Form Storage Condition Shelf Life Citation

Powder

-20°C, away from

moisture and direct

sunlight

Up to 3 years [2][8]

Stock Solution (in

H₂O)
-80°C Up to 1 year [2][3]

-20°C Up to 1 month [6][7]

Note: It is strongly recommended to store stock solutions at -80°C for long-term stability and to

use aliquots stored at -20°C within one month.[6][7] Always bring an aliquot to room

temperature and mix gently before diluting to the final working concentration in cell culture

medium.

Mechanism of Action: STAT3 Signaling Inhibition
Golotimod exerts its immunomodulatory effects primarily by inhibiting the STAT3 (Signal

Transducer and Activator of Transcription 3) signaling pathway.[2][4] In many cancer cells and

certain immune states, STAT3 is constitutively active, promoting cell proliferation and survival

while suppressing anti-tumor immune responses.[1] Golotimod is suggested to induce the

activity of the tyrosine phosphatase SHP-2.[9] Activated SHP-2 can dephosphorylate and

inactivate key signaling molecules, including STAT3, thereby blocking its translocation to the

nucleus and subsequent transcription of target genes.[9] This inhibition can shift the immune

response from a pro-tumor (Th2/M2) to an anti-tumor (Th1/M1) phenotype.[9]
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Caption: Golotimod inhibits STAT3 by activating the SHP-2 phosphatase.

Safety Precautions
Handle Golotimod powder in a well-ventilated area, preferably within a chemical fume hood

or biological safety cabinet, to avoid dust inhalation.[8]
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Always wear appropriate PPE, including gloves, a lab coat, and safety glasses.[8]

Refer to the Safety Data Sheet (SDS) provided by the manufacturer for complete handling

and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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